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Compound of Interest

Compound Name: 6-Benzyloxy-2-benzoxazolinone

Cat. No.: B133755 Get Quote

An In-Depth Technical Guide to 6-Benzyloxy-2-benzoxazolinone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physicochemical properties of 6-
Benzyloxy-2-benzoxazolinone, a versatile compound with significant applications in

pharmaceutical research and development. Its unique benzoxazolinone core structure is a key

feature in the synthesis of novel therapeutic agents.

Core Physicochemical Data
The fundamental molecular properties of 6-Benzyloxy-2-benzoxazolinone are summarized

below. This data is essential for a range of experimental and theoretical applications, from

reaction stoichiometry to molecular modeling.
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Property Value

Molecular Formula C₁₄H₁₁NO₃[1][2][3]

Molecular Weight 241.25 g/mol [1]

Alternate Molecular Weight 241.24 g/mol [2][4]

CAS Number 158822-84-5[1][2]

IUPAC Name 6-(phenylmethoxy)-3H-1,3-benzoxazol-2-one[3]

Melting Point 179-188 °C[1]

Appearance Off-white amorphous powder[1]

Applications in Research and Development
6-Benzyloxy-2-benzoxazolinone serves as a critical intermediate in the synthesis of a variety

of pharmaceutical compounds. Its structure is particularly relevant in the development of agents

targeting neurological disorders, where it contributes to enhancing drug efficacy and specificity.

[1] Furthermore, its fluorescent properties are utilized in the creation of probes for biological

imaging, enabling the real-time visualization of cellular processes.[1] This is invaluable for

understanding the mechanisms of various diseases. The compound is also employed in

enzyme inhibition studies, aiding in the identification of potential therapeutic targets.[1]

Logical Relationship of Physicochemical Properties
The following diagram illustrates the foundational relationship between the molecular formula

and the calculation of the molecular weight, which are cornerstone properties for any chemical

compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.chemimpex.com/products/25963
https://www.sigmaaldrich.com/JP/ja/product/aldrich/653462
https://www.pschemicals.com/index.php?p=product&CAS_nr=158822-84-5&id=187673
https://www.chemimpex.com/products/25963
https://www.sigmaaldrich.com/JP/ja/product/aldrich/653462
https://m.chemicalbook.com/ProdSupplierGWCB3480526_EN.htm
https://www.chemimpex.com/products/25963
https://www.sigmaaldrich.com/JP/ja/product/aldrich/653462
https://www.pschemicals.com/index.php?p=product&CAS_nr=158822-84-5&id=187673
https://www.chemimpex.com/products/25963
https://www.chemimpex.com/products/25963
https://www.benchchem.com/product/b133755?utm_src=pdf-body
https://www.chemimpex.com/products/25963
https://www.chemimpex.com/products/25963
https://www.chemimpex.com/products/25963
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Formula
(C₁₄H₁₁NO₃)

Molecular Weight
(241.25 g/mol)

Summation of
Atomic Masses

Atomic Weights
(C, H, N, O)

Summation of
Atomic Masses

Click to download full resolution via product page

Caption: Derivation of Molecular Weight from Molecular Formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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